4-(3-(2-(2-Chlorophenyl)-2-oxoethyl)-2-hydroxy-4,6-dimethoxyphenyl)-1-methylpiperidin-3-yl acetate

• IUPAC Name: [4-[3-[2-(2-chlorophenyl)-2-oxoethyl]-2-hydroxy-4,6-dimethoxyphenyl]-1-methylpiperidin-3-yl] acetate
• InChI: InChI=1S/C24H28ClNO6/c1-14(27)32-22-13-26(2)10-9-16(22)23-21(31-4)12-20(30-3)17(24(23)29)11-19(28)15-7-5-6-8-18(15)25/h5-8,12,16,22,29H,9-11,13H2,1-4H3
• InChI Key: MNRRZAZKIYFDBG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1CN(CCC1C2=C(C=C(C(=C2O)CC(=O)C3=CC=CC=C3Cl)OC)OC)C
• Molecular Formula: C24H28ClNO6
• DSSTOX Substance ID: DTXSID701111106
• Molecular Weight: 461.9 g/mol
• CAS RN: 1415560-71-2

Description

The compound appears to contain several functional groups, including a piperidine ring, an acetate group, and multiple aromatic rings with various substituents such as chloro, methoxy, and carbonyl groups. These functional groups could potentially contribute to the compound’s reactivity and properties.

Molecular Structure Analysis

The molecular structure of the compound would be determined by the arrangement of its atoms and the bonds between them. The presence of aromatic rings would likely contribute to the compound’s stability, while the piperidine ring could potentially introduce some conformational flexibility.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For example, the acetate group could potentially undergo hydrolysis, while the aromatic rings could participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of polar functional groups like the acetate could potentially increase the compound’s solubility in polar solvents.

Scientific Research Applications

Synthetic Methodologies

In the realm of organic synthesis, compounds similar to the specified chemical have been synthesized for various purposes, including as intermediates for drug development and studies on their reactivity. For example, the preparation of methyl 2-hydroxy-2,2-di(thiophen-2-yl)acetate through the Grignard reaction illustrates an organic synthesis approach that could be relevant to similar compounds, enhancing undergraduate organic chemistry education and scientific research skills (Min, 2015).

Structural and Theoretical Studies

Structural analysis and theoretical studies offer deep insights into the properties and behaviors of chemical compounds. A study on the crystal structure of a depside derivative similar to the queried compound provides valuable information on its crystallization, which could be instrumental in understanding the structural characteristics of complex organic molecules (Lv et al., 2009). Furthermore, quantum chemical calculations based on DFT methods have been applied to quinoxalines compounds to determine the relationship between molecular structure and corrosion inhibition efficiency, indicating the potential of theoretical studies in predicting the properties of similar organic compounds (Zarrouk et al., 2014).

Applications in Chemical Reactions

The exploration of chemical reactions involving compounds with a similar structure to the one mentioned can provide insights into their potential applications. For instance, the synthesis of 3-chlorophenyl- and 6-chloropyridin-2-yl derivatives and their testing as analgesics demonstrate the pharmaceutical applications of such compounds (Radl et al., 1999). Additionally, the synthesis and structure of redox derivatives of 4-(2-amino-2-oxoethyl)-2,2,6,6-tetramethylpiperidine-1-yloxyl shed light on the redox properties of similar compounds, which could be relevant in various scientific fields (Sen', Shilov, & Golubev, 2014).

Future Directions

The potential applications of this compound would depend on its properties and biological activity. It could potentially be studied for its pharmaceutical properties, given the presence of functional groups commonly found in drug molecules.